61-40-5

1-Propanone, 1-benzo(b)thien-3-yl-3-(dimethylamino)-, hydrochloride

In Stock

• CAS RN:
• 61-40-5

• Formula:
• C13H16ClNOS

• InChI:
• InChI=1S/C13H15NOS.ClH/c1-14(2)8-7-12(15)11-9-16-13-6-4-3-5-10(11)13;/h3-6,9H,7-8H2,1-2H3;1H

• InChIKey:
• VLWUPJUWLHHZIS-UHFFFAOYSA-N

• AQ 1989 is a platelet aggregation inhibitor.

1-(4-Chlorophenyl)hexan-1-amine hydrochloride

In Stock

• CAS RN:
• 5461-40-5

• Formula:
• C12H19Cl2N

• InChI:
• InChI=1S/C12H18ClN.ClH/c1-2-3-4-5-12(14)10-6-8-11(13)9-7-10;/h6-9,12H,2-5,14H2,1H3;1H

• InChIKey:
• KVCYELVTIJVSDY-UHFFFAOYSA-N

• 1-(4-Chlorophenyl)hexan-1-amine hydrochloride is a useful research compound. Its molecular formula is C12H19Cl2N and its molecular weight is 248.19 g/mol. The purity is usually 95%.

2-Chloro-6-benzyloxybenzonitrile

Usually In Stock

• CAS RN:
• 92161-40-5

• Formula:
• C14H10ClNO

• InChI:
• InChI=1S/C14H10ClNO/c15-13-7-4-8-14(12(13)9-16)17-10-11-5-2-1-3-6-11/h1-8H,10H2

• InChIKey:
• CEFUICQUABSEPM-UHFFFAOYSA-N

• 2-Chloro-6-benzyloxybenzonitrile is a useful research compound. Its molecular formula is C14H10ClNO and its molecular weight is 243.69 g/mol. The purity is usually 95%.

4-(3-methoxyphenyl)-6-methyl-2-oxo-N-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

In Stock

• CAS RN:
• 377761-40-5

• Formula:
• C20H21N3O3

• InChI:
• InChI=1S/C20H21N3O3/c1-12-7-9-15(10-8-12)22-19(24)17-13(2)21-20(25)23-18(17)14-5-4-6-16(11-14)26-3/h4-11,18H,1-3H3,(H,22,24)(H2,21,23,25)

• InChIKey:
• JHNDRBIEZLRQOS-UHFFFAOYSA-N

• 4-(3-methoxyphenyl)-6-methyl-2-oxo-N-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H21N3O3 and its molecular weight is 351.406. The purity is usually 95%.

3-(4-Bromophenyl)-1-(4-fluorophenyl)propan-1-one

In Stock

• CAS RN:
• 898761-40-5

• Formula:
• C15H12BrFO

• InChI:
• InChI=1S/C15H12BrFO/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-2,4-9H,3,10H2

• InChIKey:
• QKWBZXRHYHGLHX-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-1-(4-fluorophenyl)propan-1-one is a useful research compound. Its molecular formula is C15H12BrFO and its molecular weight is 307.16 g/mol. The purity is usually 95%.

Dimethyl[dimethylbis(cyclopentadienyl)silyl]zirconium

In Stock

• CAS RN:
• 131761-40-5

• Formula:
• C14H20SiZr

• InChI:
• InChI=1S/C12H14Si.2CH3.Zr/c1-13(2,11-7-3-4-8-11)12-9-5-6-10-12;;;/h3-10H,1-2H3;2*1H3;/q-2;2*-1;+4

• InChIKey:
• HVJHPFDYAYTPBF-UHFFFAOYSA-N

• Dimethyl[dimethylbis(cyclopentadienyl)silyl]zirconium is a useful research compound. Its molecular formula is C14H20SiZr and its molecular weight is 307.62 g/mol. The purity is usually 95%.

Ethyl 3-allylaminopyridine-4-carboxylate

• CAS RN:
• 157361-40-5

• Formula:
• C11H14N2O2

• InChI:
• InChI=1S/C11H14N2O2/c1-3-6-13-10-8-12-7-5-9(10)11(14)15-4-2/h3,5,7-8,13H,1,4,6H2,2H3

• InChIKey:
• GPEXVHLAJSQHIM-UHFFFAOYSA-N

• Ethyl 3-allylaminopyridine-4-carboxylate, also known as Ethyl 3-allylaminopyridine-4-carboxylate, is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.

Hexamethylenetetramine tribromide

In Stock

• CAS RN:
• 149261-40-5

• Formula:
• C6H13Br3N4

• InChI:
• InChI=1S/C6H12N4.Br2.BrH/c1-7-2-9-4-8(1)5-10(3-7)6-9;1-2;/h1-6H2;;1H

• InChIKey:
• CERSDEAKMGSGGO-UHFFFAOYSA-N

• Hexamethylenetetramine tribromide is a useful research compound. Its molecular formula is C6H13Br3N4 and its molecular weight is 380.91 g/mol. The purity is usually 95%.

2-(1-adamantyl)-N-hydroxyacetamide

In Stock

• CAS RN:
• 136561-40-5

• Formula:
• C12H19NO2

• InChI:
• InChI=1S/C12H19NO2/c14-11(13-15)7-12-4-8-1-9(5-12)3-10(2-8)6-12/h8-10,15H,1-7H2,(H,13,14)

• InChIKey:
• JKZCKUGJZBWOQO-UHFFFAOYSA-N

• 2-(1-adamantyl)-N-hydroxyacetamide, also known as 2-(1-adamantyl)-N-hydroxyacetamide, is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.

N~3~-(3,4-dimethoxyphenethyl)-7-(2-fluorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

In Stock

• CAS RN:
• 1048561-40-5

• Formula:
• C23H21FN4O3

• InChI:
• InChI=1S/C23H21FN4O3/c1-30-20-8-7-15(13-21(20)31-2)9-11-26-23(29)17-14-27-28-19(10-12-25-22(17)28)16-5-3-4-6-18(16)24/h3-8,10,12-14H,9,11H2,1-2H3,(H,26,29)

• InChIKey:
• LBEDDQXKCOZKCD-UHFFFAOYSA-N

• N~3~-(3,4-dimethoxyphenethyl)-7-(2-fluorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C23H21FN4O3 and its molecular weight is 420.444. The purity is usually 95%.

Methyl 5-aminoisoxazole-3-carboxylate

In Stock

• CAS RN:
• 1629161-40-5

• Formula:
• C5H6N2O3

• InChI:
• InChI=1S/C5H6N2O3/c1-9-5(8)3-2-4(6)10-7-3/h2H,6H2,1H3

• InChIKey:
• ASPWUCLSRISGIM-UHFFFAOYSA-N

• Methyl 5-aminoisoxazole-3-carboxylate is a useful research compound. Its molecular formula is C5H6N2O3 and its molecular weight is 142.114. The purity is usually 95%.

1-((3-Chlorobenzyl)sulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine

In Stock

• CAS RN:
• 1797861-40-5

• Formula:
• C18H19ClFNO4S2

• InChI:
• InChI=1S/C18H19ClFNO4S2/c19-15-3-1-2-14(12-15)13-26(22,23)21-10-8-18(9-11-21)27(24,25)17-6-4-16(20)5-7-17/h1-7,12,18H,8-11,13H2

• InChIKey:
• HYELYZGIWCBYKK-UHFFFAOYSA-N

• 1-((3-Chlorobenzyl)sulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine is a useful research compound. Its molecular formula is C18H19ClFNO4S2 and its molecular weight is 431.92. The purity is usually 95%.